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Compound of Interest

Compound Name: 1,3-Diphenylpropanetrione

Cat. No.: B1361502

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds like 1,3-
Diphenylpropanetrione (CAS No. 643-75-4). This guide provides essential, immediate safety
and logistical information, including detailed operational and disposal plans to foster a secure
research environment.

Personal Protective Equipment (PPE) and Engineering
Controls

When handling 1,3-Diphenylpropanetrione, a comprehensive approach to safety involves a
combination of engineering controls and appropriate personal protective equipment.

Engineering Controls:

e Ventilation: Always handle 1,3-Diphenylpropanetrione in a well-ventilated area.[1] A
certified chemical fume hood is the preferred engineering control to minimize inhalation
exposure.

o Eye Wash and Safety Shower: Ensure that a properly functioning eyewash station and safety
shower are readily accessible in the immediate work area.

Personal Protective Equipment: A multi-layered PPE approach is crucial for minimizing
exposure. The following table summarizes the required PPE for handling 1,3-
Diphenylpropanetrione.
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PPE Category Item Standard/Specification

) ) ) Butyl or Nitrile rubber gloves
Hand Protection Chemical-resistant gloves
are recommended for ketones.

Safety glasses with side ANSI Z87.1 or EN 166

Eye Protection _ _
shields or Goggles compliant.

Standard lab coat to protect

Body Protection Laboratory coat ] )
skin and clothing.

NIOSH-approved respirator if

Respiratory Dust respirator o
dust generation is likely.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1,3-Diphenylpropanetrione from receipt to disposal is
critical for safety and experimental integrity.

1. Preparation and Pre-Handling Check:

o Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the most
current SDS for 1,3-Diphenylpropanetrione.

o Assemble PPE: Don all required personal protective equipment as outlined in the table
above.

o Prepare Workspace: Ensure the chemical fume hood is operational and the workspace is
clean and uncluttered. Have all necessary equipment and reagents within reach to avoid
unnecessary movement.

2. Handling the Compound:

e Weighing and Transfer: Conduct all weighing and transfer operations within the chemical
fume hood to contain any dust or vapors.

e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[1]
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o Spill Preparedness: Have a spill kit readily available that is appropriate for solid chemical
spills.

3. Post-Handling:
o Decontamination: Clean all equipment and the work surface thoroughly after use.

o Glove Removal: Remove gloves using the proper technigue to avoid contaminating your
hands.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

Disposal Plan

Proper disposal of 1,3-Diphenylpropanetrione and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

e Solid Waste: Collect all solid waste contaminated with 1,3-Diphenylpropanetrione,
including excess reagent, contaminated absorbent materials from spills, and disposable
weighing boats, in a designated, clearly labeled, and sealed hazardous waste container.

o Liquid Waste: If 1,3-Diphenylpropanetrione is used in a solution, collect the liquid waste in
a separate, compatible, and clearly labeled hazardous waste container.

o Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should
be collected as hazardous liquid waste. Once decontaminated, the empty container can be
disposed of according to institutional guidelines for non-hazardous waste.

2. Labeling and Storage:

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name: "1,3-Diphenylpropanetrione”.

o Storage: Store hazardous waste containers in a designated, secure, and well-ventilated
satellite accumulation area, away from incompatible materials.
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3. Professional Disposal:

» Contact Environmental Health and Safety (EHS): Contact your institution's EHS department
to arrange for the pickup and disposal of the hazardous waste.

e Licensed Disposal Vendor: The EHS department will coordinate with a licensed hazardous
waste disposal vendor for the final, compliant disposal of the chemical waste, which will likely
involve incineration.

Quantitative Data

The following table summarizes key physical and chemical properties of 1,3-
Diphenylpropanetrione.

Property Value

CAS Number 643-75-4

Molecular Formula C15H1003

Molecular Weight 238.24 g/mol

Melting Point 71°C

Boiling Point 393.1 °C at 760 mmHg
Flash Point 170.2 °C

Density 1.228 g/cm3

Visualized Workflows and Relationships

To further clarify the procedural and logical relationships in handling 1,3-
Diphenylpropanetrione, the following diagrams are provided.
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Caption: Workflow for the safe handling of 1,3-Diphenylpropanetrione.
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Caption: Hierarchy of controls for managing chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 1,3-
Diphenylpropanetrione]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361502#personal-protective-equipment-for-
handling-1-3-diphenylpropanetrione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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